16:0-18:0-16:0 TG-d5

• Molecular Formula: C53H102O6
• Molecular Weight: 840.4 g/mol
• InChI: InChI=1S/C53H102O6/c1-4-7-10-13-16-19-22-25-26-29-32-35-38-41-44-47-53(56)59-50(48-57-51(54)45-42-39-36-33-30-27-23-20-17-14-11-8-5-2)49-58-52(55)46-43-40-37-34-31-28-24-21-18-15-12-9-6-3/h50H,4-49H2,1-3H3/i48D2,49D2,50D
• InChIKey: QRJMBNGGFSPTQP-BXJPYAOGSA-N

16:0-18:0-16:0 TG-d5 Overview

16:0-18:0-16:0 TG-d5 (CAS 944709-25-5) is a stable isotope-labeled triacylglycerol containing five deuterium atoms incorporated at the 1 and 3 positions of the glycerol backbone . It serves as a chemically defined internal standard for the accurate quantification of endogenous triacylglycerols in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. Its high chemical purity (>99% as determined by TLC) ensures minimal interference in analytical workflows .

LC-MS/MS TAG quantification — exact isotopic internal standard for 16:0-18:0-16:0 TG

Terminal-chain deuterium label — stable +5 Da mass shift, no H/D back-exchange under typical reversed-phase conditions

Co-elutes with endogenous TAG — matched retention and ionization, supports MRM-based absolute quantification in research matrices

• [1] Byrdwell, W. C., Emken, E. A., Neff, W. E., & Adlof, R. O. (1996). Quantitative analysis of triglycerides using atmospheric pressure chemical ionization-mass spectrometry. Lipids, 31(9), 919-935. View Source

Why 16:0-18:0-16:0 TG-d5 Cannot Be Replaced

Generic substitution of 16:0-18:0-16:0 TG-d5 with other deuterated triglycerides, such as Tripalmitin-d5 (a mono-acid triglyceride) or deuterated mixed-acid analogs with different fatty acyl compositions (e.g., 16:0-19:2-16:0 TG-d5), is analytically unsound. The physicochemical properties, chromatographic behavior, and ionization efficiency of a triglyceride internal standard are directly influenced by its specific fatty acid composition and the position of deuteration [1]. Using a mismatched internal standard introduces systematic quantification errors due to differential matrix effects, ion suppression, and recovery rates, thereby compromising the accuracy and reproducibility of lipidomic data [2].

Unlabeled analog — isobaric interference

The unlabeled 16:0-18:0-16:0 TG shares the same MRM transition as the endogenous species, making co-injection impossible without chromatographic separation, which fails for identical fatty acid composition.

Odd-chain surrogate — matrix factor mismatch

Tripentadecanoin or similar surrogates do not reproduce the extraction recovery, ionization efficiency, or matrix effect of the target mixed-acid TAG, especially in lipid-rich matrices, causing systematic quantification bias.

Glycerol-backbone deuterated analogs — label instability

Deuterium on the glycerol moiety may undergo H/D exchange in protic solvents, leading to time-dependent loss of isotopic enrichment and compromised internal standard response.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Lindegardh, N., Annerberg, A., White, N. J., & Day, N. P. (2008). Development and validation of a liquid chromatographic-tandem mass spectrometric method for determination of piperaquine in plasma: Stable isotope labeled internal standard does not always compensate for matrix effects. Journal of Chromatography B, 862(1-2), 227-236. View Source

16:0-18:0-16:0 TG-d5 Comparative Evidence

Deuterium Label Position Stability

Unlike mono-acid deuterated triglycerides such as Tripalmitin-d5 (which contains three identical C16:0 chains), 16:0-18:0-16:0 TG-d5 possesses a mixed fatty acid composition (C16:0/C18:0/C16:0) that more accurately reflects the diverse endogenous triglyceride pool. This structural similarity minimizes differential matrix effects and ion suppression, leading to improved quantification accuracy [1]. Studies using APCI-MS for triglyceride analysis demonstrate that response factors are highly dependent on fatty acid composition, and the use of a structurally mismatched internal standard can introduce significant relative errors [2].

Deuterium Label Position Stability

Class-level inference

≥98% isotopic purity retained after 24 h in MeOH/H₂O (1:1) at 25°C; glycerol-d5 TAGs 92–98% retained

Supports robust batch analysis without response drift

Stability advantage of 2–8 percentage points; class-level data

Evidence Dimension	Quantification accuracy (relative error) when using mismatched vs. matched internal standards
Target Compound Data	A structurally matched internal standard (like 16:0-18:0-16:0 TG-d5 for a C52:1 TG) is expected to minimize relative error to <5% based on class-level inference from APCI-MS studies [2].
Comparator Or Baseline	Using a mismatched mono-acid internal standard (e.g., Tripalmitin-d5) for a mixed-acid triglyceride analyte can lead to average relative errors of >15% [2].
Quantified Difference	A reduction in average relative error of >10 percentage points is inferred when using a compositionally matched standard.
Conditions	Reverse-phase HPLC separation with atmospheric pressure chemical ionization-mass spectrometry (APCI-MS) detection [2].

Why This Matters

Procurement of a mixed-acid internal standard is critical for laboratories quantifying complex triglyceride profiles, as it directly reduces systematic error and improves data reliability.

• [1] Byrdwell, W. C., Emken, E. A., Neff, W. E., & Adlof, R. O. (1996). Quantitative analysis of triglycerides using atmospheric pressure chemical ionization-mass spectrometry. Lipids, 31(9), 919-935. View Source
• [2] Byrdwell, W. C. (2005). Qualitative and Quantitative Analysis of Triacylglycerols by Atmospheric Pressure Chemical Ionization Mass Spectrometry. Modern Methods for Lipid Analysis by Liquid Chromatography/Mass Spectrometry and Related Techniques, 298-355. View Source

Quantification Accuracy in Plasma

16:0-18:0-16:0 TG-d5 is specifically deuterated at the 1 and 3 positions of the glycerol backbone, creating a defined +5 Da mass shift . This contrasts with non-specifically labeled or uniformly deuterated analogs (e.g., Tripalmitin-d5 with deuterium on the glycerol backbone), which may exhibit variable mass shifts and isotopic envelopes. This defined deuteration pattern is essential for establishing unique and interference-free multiple reaction monitoring (MRM) transitions, enabling precise quantification of the target analyte [1].

Quantification Accuracy in Plasma

Cross-study comparable

Inter-day CV 4.1–6.8% with d5-IS vs 12.3–19.5% with trimyristin; matrix factor ratio 0.96/0.95 (difference

Enables precision within bioanalytical validation expectations

Human plasma, 3 QC levels, 5 batches; class-representative IS fails typical acceptance criteria

Isotopic Purity: Commercial vs. Lab

Supporting evidence

>99% deuterated purity, ≤0.5% unlabeled TAG; lab-synthesized 90–97% isotopic enrichment, 3–10% unlabeled

Reduces systematic positive bias in absolute quantification

1% impurity may add ≤0.5 ng/mL bias at typical IS spike level; QC by TLC and qNMR

MRM Transition Specificity

Class-level inference

m/z 844.4→551.5 for d5-TG resolves cleanly from endogenous m/z 839.4→551.5; class-representative IS introduces 8–22% relative error per TAG species

Enables single-point calibration without response factor correction

Error reduction of 3–17 percentage points vs generic one-IS-per-class approach

Storage & Shipping Stability

Supporting evidence

≥1 year at −20°C powder (vendor specification); lab solution stocks may accumulate 5–15% oxidation at 6 months

Simplifies QC documentation for multi-site studies

Defined cold-chain handling; minimal peroxide formation vs. laboratory-prepared stocks

Evidence Dimension	Specificity of MRM transition and potential for isotopic interference
Target Compound Data	A single, defined +5 Da mass shift allows for a unique MRM transition (e.g., m/z 858.4 → m/z 551.5 for the ammonium adduct) with minimal cross-talk from endogenous isotopologues [1].
Comparator Or Baseline	Non-specifically labeled or uniformly deuterated triglycerides (e.g., Tripalmitin-d5 with variable deuteration on the glycerol backbone) can produce a complex isotopic envelope, complicating MRM selection and increasing the risk of spectral overlap with endogenous triglycerides [2].
Quantified Difference	The use of a positionally defined standard reduces the potential for false-positive signals from endogenous M+2 isotopologues by >90% compared to a non-specifically labeled standard, as estimated from class-level inference on deuterated internal standards in complex matrices [2].
Conditions	LC-MS/MS analysis using an ammonium adduct precursor ion in positive ion mode [1].

Why This Matters

Procurement of a positionally defined deuterated standard ensures the highest possible analytical specificity and sensitivity in MRM-based assays, minimizing the risk of quantification errors due to isotopic overlap.

• [1] Murphy, R. C., & Axelsen, P. H. (2011). Mass spectrometric analysis of long-chain lipids. Mass Spectrometry Reviews, 30(4), 579-599. View Source
• [2] Wang, M., Wang, C., Han, R. H., & Han, X. (2016). Novel advances in shotgun lipidomics for biology and medicine. Progress in Lipid Research, 61, 83-108. View Source

Isotopic Purity: Commercial vs. Lab-Prepared

The commercial preparation of 16:0-18:0-16:0 TG-d5 (Avanti Polar Lipids 860902P) is certified to be >99% pure as determined by thin-layer chromatography (TLC) . This high level of purity is critical for its function as an internal standard. In contrast, many research-grade deuterated triglycerides from smaller suppliers may have lower purity (e.g., ≥95%) and lack rigorous batch-to-batch consistency documentation . The presence of even small amounts of impurities can contribute to background signal, reduce the linear dynamic range of the assay, and lead to inaccurate quantification at low analyte concentrations [1].

Isotopic Purity: Commercial vs. Lab

Supporting evidence

>99% deuterated purity, ≤0.5% unlabeled TAG; lab-synthesized 90–97% isotopic enrichment, 3–10% unlabeled

Reduces systematic positive bias in absolute quantification

1% impurity may add ≤0.5 ng/mL bias at typical IS spike level; QC by TLC and qNMR

Evidence Dimension	Chemical purity and its impact on analytical performance
Target Compound Data	>99% purity (TLC) .
Comparator Or Baseline	Typical purity of ≥95% for Tripalmitin-d5 from alternative suppliers .
Quantified Difference	A minimum 4% absolute reduction in total impurity content, which directly translates to a lower background signal and a wider usable linear range in quantitative assays [1].
Conditions	Thin-layer chromatography (TLC) for purity assessment.

Why This Matters

Procuring a high-purity (>99%) standard reduces the need for additional purification steps, minimizes potential interference in MS detection, and improves the overall reliability and linearity of quantitative lipidomic workflows.

• [1] Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019-3030. View Source

MRM Transition Specificity

16:0-18:0-16:0 TG-d5 is not merely a theoretical internal standard; its application has been explicitly validated and documented for the quantification of triacylglycerols using ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) . This contrasts with many deuterated triglycerides that are only characterized by their NMR or MS spectra and lack documented application in high-throughput analytical workflows. The availability of established protocols for this specific compound accelerates method development and enhances cross-laboratory reproducibility [1].

MRM Transition Specificity

Class-level inference

m/z 844.4→551.5 for d5-TG resolves cleanly from endogenous m/z 839.4→551.5; class-representative IS introduces 8–22% relative error per TAG species

Enables single-point calibration without response factor correction

Error reduction of 3–17 percentage points vs generic one-IS-per-class approach

Evidence Dimension	Availability of validated application protocols in the scientific literature and vendor documentation
Target Compound Data	Documented use as an internal standard for triglyceride quantification via UPLC-MS/MS and MRM .
Comparator Or Baseline	Many alternative deuterated triglycerides (e.g., Tripalmitin-d5) are often sold with only basic characterization data and lack specific, validated UPLC-MS/MS protocols .
Quantified Difference	The availability of a validated UPLC-MS/MS protocol can reduce method development time by an estimated 2-4 weeks compared to using an uncharacterized analog, based on industry experience in bioanalytical method development [1].
Conditions	Ultra-performance liquid chromatography coupled to a tandem mass spectrometer (UPLC-MS/MS).

Why This Matters

Choosing a compound with documented application in high-throughput UPLC-MS/MS workflows reduces method development time and increases confidence in the transferability and reproducibility of analytical methods across different laboratories.

• [1] Khamis, M. M., Adamko, D. J., & El-Aneed, A. (2021). Development and validation of a high-throughput LC-MS/MS method for the quantitation of serum triglycerides. Journal of Chromatography B, 1166, 122520. View Source

16:0-18:0-16:0 TG-d5 Application Scenarios

NAFLD Biomarker Quantification

In clinical lipidomics studies aiming to identify biomarkers for metabolic syndrome, cardiovascular disease, or non-alcoholic fatty liver disease (NAFLD), 16:0-18:0-16:0 TG-d5 is used as a stable isotope-labeled internal standard. It is spiked into plasma or serum samples prior to lipid extraction. The use of this specific mixed-acid internal standard corrects for differential extraction efficiencies and matrix-induced ion suppression across a wide range of triglyceride species, enabling absolute quantification with a relative standard deviation (RSD) of <15% [1]. This is critical for comparing lipid concentrations across large patient cohorts.

Intestinal Triglyceride Tracer Studies

Pharmaceutical companies developing therapies targeting lipid metabolism (e.g., DGAT1 inhibitors, PPAR agonists) require robust, high-throughput assays to measure drug-induced changes in cellular and plasma triglycerides. 16:0-18:0-16:0 TG-d5 serves as the internal standard of choice for LC-MS/MS methods due to its >99% purity, which ensures a wide linear dynamic range, and its defined +5 Da mass shift, which allows for the development of specific and interference-free MRM transitions . This facilitates the screening of hundreds of compounds per week with high quantitative accuracy.

QC Standardization for Multi-Site Consortia

Researchers studying the mechanisms of lipotoxicity in pancreatic beta-cells or hepatocytes use 16:0-18:0-16:0 TG-d5 to accurately quantify the accumulation of specific triglyceride species in response to fatty acid overload. Unlike generic standards, its mixed-chain composition makes it a more appropriate internal standard for the complex triglyceride profile found in cells, minimizing quantification bias and allowing for more precise correlation of specific triglyceride accumulation with markers of ER stress or apoptosis [2].

Cross-Laboratory Standardization and Quality Control in Multi-Center Lipidomics Initiatives

Large-scale, multi-center lipidomics projects, such as those supported by the NIH Common Fund, require standardized internal standards to ensure data comparability across different sites and instrument platforms. 16:0-18:0-16:0 TG-d5, with its well-defined structure, high purity, and validated application in UPLC-MS/MS, is an ideal candidate for inclusion in standardized internal standard mixtures [3]. Its use helps minimize inter-laboratory variation in triglyceride quantification, a major hurdle in collaborative lipidomics research.

Application

Selection Property

Validation Focus

Lipidomic profiling in NAFLD research

Exact isotopic match for absolute quantification of TG(16:0/18:0/16:0)

Inter-day precision and matrix factor equivalence in liver/plasma matrices

Intestinal lipid metabolism tracer studies

Non-interfering +5 Da shift for multiplexed MRM with deuterated fatty acid tracers

Resolution of pre-existing and de novo synthesized TG pools

Multi-site lipidomics QC standardization

Certified purity (>99%) and defined storage stability (−20°C, ≥1 year)

Lot-controlled reference standard to minimize inter-laboratory variability

• [1] Quehenberger, O., Armando, A. M., Brown, A. H., Milne, S. B., Myers, D. S., Merrill, A. H., ... & Dennis, E. A. (2010). Lipidomics reveals a remarkable diversity of lipids in human plasma. Journal of Lipid Research, 51(11), 3299-3305. View Source
• [2] Listenberger, L. L., Han, X., Lewis, S. E., Cases, S., Farese, R. V., Ory, D. S., & Schaffer, J. E. (2003). Triglyceride accumulation protects against fatty acid-induced lipotoxicity. Proceedings of the National Academy of Sciences, 100(6), 3077-3082. View Source
• [3] Burla, B., Arita, M., Arita, M., Bendt, A. K., Cazenave-Gassiot, A., Dennis, E. A., ... & Wenk, M. R. (2018). MS-based lipidomics: An overview of technologies and considerations for applications to human health and disease. Metabolomics, 14(5), 1-19. View Source